Cas no 134904-85-1 (Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate)

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate structure
134904-85-1 structure
Product name:Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate
CAS No:134904-85-1
MF:C12H13F3O2
MW:246.225634336472
CID:4936891

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate
    • ethyl 2-[4-(trifluoromethyl)phenyl]propanoate
    • ethyl 2-(4-(trilfuoromethyl)phenyl)propionate
    • ethyl 2-(4-[trifluoromethyl]phenyl)propionate
    • Inchi： 1S/C12H13F3O2/c1-3-17-11(16)8(2)9-4-6-10(7-5-9)12(13,14)15/h4-8H,3H2,1-2H3
    • InChI Key： HGBRPFLBIYYDRB-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(C(=O)OCC)C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A019125666-1g
Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate
 134904-85-1 95%
1g
 429.24 USD 2021-06-16

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Production Method

Synthetic Circuit 1

402-50-6 402-50-6
134904-85-1 134904-85-1
82989-27-3 82989-27-3
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  Palladium diacetate ,  N,N-Bis[2-(diphenylphosphino)ethyl]-2,6-dimethoxybenzamide ;  rt; 20 - 48 h, 40 bar, 100 °C
Reference
Ligand-enabled palladium-catalyzed hydroesterification of vinyl arenes with high linear selectivity to access 3-arylpropanoate esters
Deng, Zhixin; et al, Chemical Communications (Cambridge, 2022, 58(24), 3921-3924

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Raw materials

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Preparation Products

Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate Related Literature

Related Categories

134904-85-1 (Ethyl 2-(4-(trifluoromethyl)phenyl)propanoate) Related Products

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd